Cas no 1379677-28-7 (3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate)

• Product Name: 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate
• CAS No: 1379677-28-7
• MF: C₈H₃BrF₃NOS
• MW: 298.079730272293
• CID: 5208785
• Update Time: 2026-03-06

3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate

• Inchi： 1S/C8H3BrF3NOS/c9-6-3-5(13-4-15)1-2-7(6)14-8(10,11)12/h1-3H
• InChI Key： MFHVNZPLTIIYHM-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=CC=C(N=C=S)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate

Recent Advances in the Application of 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate (CAS: 1379677-28-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate (CAS: 1379677-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by the presence of a bromo-substituted phenyl ring and a trifluoromethoxy group, serves as a critical building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's reactivity as an isothiocyanate allows for facile conjugation with various nucleophiles, making it a valuable tool in chemical biology for probing protein interactions and designing targeted therapies.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate as a key intermediate in the synthesis of novel covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study demonstrated that the compound's electrophilic isothiocyanate group forms a stable covalent bond with a cysteine residue in the BTK active site, leading to potent and selective inhibition. This finding opens new avenues for the development of irreversible inhibitors for hematologic malignancies and autoimmune diseases. The research team further optimized the compound's pharmacokinetic properties, achieving improved oral bioavailability and metabolic stability, which are critical for clinical translation.

Another notable application of 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate was reported in a recent ACS Chemical Biology paper, where it was employed as a chemical probe to investigate the role of protein lysine modifications in cellular signaling pathways. By conjugating the compound with a fluorescent tag, the researchers were able to visualize and quantify lysine isothiocyanate adducts in live cells, providing unprecedented insights into post-translational modifications. This approach has significant implications for understanding disease mechanisms and identifying new therapeutic targets, particularly in oncology and neurodegenerative disorders.

From a synthetic chemistry perspective, advances in the scalable production of 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate have been reported in Organic Process Research & Development. The study described an optimized, cost-effective synthetic route that minimizes the use of hazardous reagents while maintaining high yield and purity. This development is particularly important for meeting the growing demand for the compound in both academic and industrial settings, where it is increasingly used in high-throughput screening campaigns and fragment-based drug design.

Looking ahead, the unique properties of 3-Bromo-4-(trifluoromethoxy)phenylisothiocyanate position it as a promising scaffold for the development of next-generation therapeutics. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) technology, where its ability to form stable covalent bonds could enhance target protein degradation efficiency. Additionally, its potential in radiopharmaceutical development is being investigated, leveraging the bromine atom for radioisotope incorporation. As these studies progress, we anticipate that this compound will continue to play a pivotal role in advancing chemical biology and drug discovery efforts.